Cas no 83857-96-9 (2-Butyl-4-chloro-1H-imidazole-5-carboxaldehyde)

2-Butyl-4-chloro-1H-imidazole-5-carboxaldehyde is a heterocyclic compound offering a unique combination of functional groups, including an imidazole ring and a formyl group. Its properties make it suitable for use in the synthesis of various organic compounds, serving as a versatile intermediate with applications in medicinal chemistry and pharmaceutical research.
2-Butyl-4-chloro-1H-imidazole-5-carboxaldehyde structure
83857-96-9 structure
Product Name:2-Butyl-4-chloro-1H-imidazole-5-carboxaldehyde
CAS No:83857-96-9
MF:C8H11ClN2O
MW:186.638740777969
MDL:MFCD01934396
CID:60618
PubChem ID:87558994
Update Time:2025-10-24

2-Butyl-4-chloro-1H-imidazole-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Butyl-4-chloro-5-formylimidazole
    • BCFI
    • 2-BUTYL-5-CHLOROIMIDAZOLE-4-CARBOXALDEHYDE
    • 2-BUTYL-5-CHLORO-1H-IMIDAZOLE-4-CARBALDEHYDE
    • 2-BUTYL-4-CHLORO-5-FORMYLIMIDAZLOE
    • (2-n-Butyl-5-chloro-imidazole-4-yl)-carboxaldehyde
    • (2-n-Butyl-5-chloro-imidazole-4-yl)-carboxaldehyde (BCFI)
    • 2-Butyl-4-chloro-1H-imidazole-5-carboxaldehyde
    • 2-Butyl-5-chloro-1H-imidazole-4-carboxaldehyde
    • 2-Butyl-4(5)-chloro-1H-imidazole-5(4)-carbaldehyde
    • 2-butyl-4-chloro-1H-imidazole-5-carbaldehyde
    • 2-butyl-4-chloroimidazole-5-carboxaldehyde
    • 2-BUTYL-5-CHLORO-1H-IMIDAGOLE
    • 2-Butyl-5-chloro-4-formylimidazole
    • 2-Butyl-5-formyl-4-chloroimidazole
    • 2-n-butyl-4-chloro-1H-imidazole-5-carboxaldehyde
    • 2-n-Butyl-4-chloro-5-formylimidazloe
    • 2-N-BUTYL-4-CHLORO-5-FORMYLIMIDAZOLE
    • 2-n-butyl-4-chloroimidazole-5-carboxaldehyde
    • 2-N-BUTYL-5-CHLORO-4-FORMYL IMIDAZOLE
    • Losartan potassium impurity A
    • 2-Butyl-5-chloroimidazole-4-carbaldehyde
    • 1H-Imidazole-4-carboxaldehyde, 2-butyl-5-chloro-
    • 7H170U0SWE
    • 2-butyl-5-chloro-3H-imidazole-4-carbaldehyde
    • 2-Butyl-5-chloro-1H-imidazole-4-carboxalde
    • 2-Butyl-5-chloro-1H-imidazole-4-carboxaldehyde (ACI)
    • 2-Butyl-4-chloro-1H-imidazolyl-5-carboxaldehyde
    • 2-Butyl-4-chloroimidazole-5-carbaldehyde
    • 2-Butyl-5-chloro-1H-imidazole-4-carboaldehyde
    • 2-Butyl-5-chloro-3H-imidazole-4-carboxaldehyde
    • 2-n-Butyl-4-chloro-5 formyl imidazole
    • 2-n-Butyl-4-chloro-5-imidazolecarboxaldehyde
    • 2-n-Butyl-5-chlorimidazole-4-carbaldehyde
    • 2n-Butyl-4-chloro-5-formylimidazole
    • 4-Chloro-2-n-butylimidazole-5-carboxaldehyde
    • EC 410-260-0
    • 4-chloro-2-butyl-1H-imidazole-5-carbaldehyde
    • HY-W016155
    • LOSARTAN POTASSIUM IMPURITY D [EP IMPURITY]
    • US9138393, 2-Butyl-4-chloro- 5-formylimidazole
    • EN300-93024
    • AC-1226
    • CS-W016871
    • 2-(But-1-yl)-5-chloro-1H-imidazole-4-carboxaldehyde
    • B2914
    • SR-01000944870-1
    • 2-butyl -5-chloroimidazole-4-carbaldehyde
    • AKOS000264715
    • 2-Butyl-5-chloro-1H-imidazole-4-carboxaldehyde, 97%
    • J-508572
    • CHEMBL3933368
    • BCP22930
    • AKOS000321405
    • Losartan impurity D, European Pharmacopoeia (EP) Reference Standard
    • FT-0611634
    • 2-butyl-4-chloro-5-formylimidazole; 2-butyl-5-chloro-1h-imidazole-4-carbaldehyde; 2-butyl-4-chloro-1h-imidazole-5-carboxaldehyde
    • Q27268274
    • SMR004703411
    • MLS006011660
    • 2-butyl-4-chloro-5-formyl imidazole
    • 2-n-butyl-4-chloro-1H-imidazole 5-carboxaldehyde
    • SR-01000944870
    • BDBM181138
    • JLVIHQCWASNXCK-UHFFFAOYSA-N
    • BB 0242433
    • 2-n-butyl 4-chloro 1H-imidazol 5-carboxaldehyde
    • Z1741971718
    • DTXSID4075039
    • BP-10310
    • NS00007091
    • SCHEMBL710
    • 83857-96-9
    • MFCD01934396
    • AM20110204
    • A840670
    • PS-3814
    • UNII-7H170U0SWE
    • SY018323
    • US9144538, 2-Butyl-4-chloro-5- formylimidazole
    • Losartan Intermediates
    • BBL001477
    • 2-n-butyl-4-chloro-5-formyl-1h-imidazole
    • ALBB-006040
    • DB-020751
    • STK352930
    • AE-641/15338413
    • MDL: MFCD01934396
    • Inchi: 1S/C8H11ClN2O/c1-2-3-4-7-10-6(5-12)8(9)11-7/h5H,2-4H2,1H3,(H,10,11)
    • InChI Key: JLVIHQCWASNXCK-UHFFFAOYSA-N
    • SMILES: O=CC1=C(Cl)N=C(CCCC)N1

Computed Properties

  • Exact Mass: 186.05600
  • Monoisotopic Mass: 186.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 7
  • XLogP3: 2.5
  • Topological Polar Surface Area: 45.8

Experimental Properties

  • Color/Form: solid
  • Density: 1.240
  • Melting Point: 97-100 °C (lit.)
  • Boiling Point: 384.1±22.0 °C at 760 mmHg
  • Flash Point: 186.1±22.3 °C
  • Solubility: slightly soluble
  • Water Partition Coefficient: Slightly soluble
  • PSA: 45.75000
  • LogP: 2.21820
  • Solubility: Slightly dissolved in water

2-Butyl-4-chloro-1H-imidazole-5-carboxaldehyde Security Information

  • Symbol: GHS07 GHS09
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H317-H411
  • Warning Statement: P273-P280
  • Hazardous Material transportation number:UN 3077 9/PG 3
  • WGK Germany:2
  • Hazard Category Code: 43-51/53
  • Safety Instruction: S24-S37-S61
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • PackingGroup:III
  • Storage Condition:Inert atmosphere,2-8°C
  • Risk Phrases:R43; R51/53

2-Butyl-4-chloro-1H-imidazole-5-carboxaldehyde Customs Data

  • HS CODE:2933290090
  • Customs Data:

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Butyl-4-chloro-1H-imidazole-5-carboxaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
048906-1g
2-Butyl-5-chloro-4-formylimidazole
83857-96-9 95%
1g
£10.00 2022-03-01
Fluorochem
048906-10g
2-Butyl-5-chloro-4-formylimidazole
83857-96-9 95%
10g
£10.00 2022-03-01
Fluorochem
048906-25g
2-Butyl-5-chloro-4-formylimidazole
83857-96-9 95%
25g
£18.00 2022-03-01
Fluorochem
048906-100g
2-Butyl-5-chloro-4-formylimidazole
83857-96-9 95%
100g
£57.00 2022-03-01
Chemenu
CM187283-100g
2-Butyl-5-chloro-1H-imidazole-4-carbaldehyde
83857-96-9 95+%
100g
$60 2021-08-05
Chemenu
CM187283-500g
2-Butyl-5-chloro-1H-imidazole-4-carbaldehyde
83857-96-9 95+%
500g
$159 2021-08-05
Chemenu
CM187283-1000g
2-Butyl-5-chloro-1H-imidazole-4-carbaldehyde
83857-96-9 95+%
1000g
$366 2021-08-05
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY018323-10g
2-Butyl-5-chloroimidazole-4-carboxaldehyde
83857-96-9 >97%
10g
¥40.00 2025-04-12
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY018323-25g
2-Butyl-5-chloroimidazole-4-carboxaldehyde
83857-96-9 >97%
25g
¥40.00 2025-04-12
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY018323-100g
2-Butyl-5-chloroimidazole-4-carboxaldehyde
83857-96-9 >97%
100g
¥104.00 2025-04-12

2-Butyl-4-chloro-1H-imidazole-5-carboxaldehyde Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Toluene ;  < 60 °C; 2 h, 100 °C; cooled
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 2, cooled
Reference
An efficient and green synthetic route to losartan
Feng, Shuangxia; et al, Journal of Chemical Research, 2015, 39(8), 451-454

Production Method 2

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Toluene ;  rt → 0 °C; 30 min, < 10 °C; 10 °C → 80 °C
1.2 80 °C; 2 h, reflux
1.3 Reagents: Sodium hydroxide Solvents: Water ;  pH 1.5, cooled
1.4 Reagents: Sodium sulfite Solvents: Water ;  8 h, 65 °C
Reference
Synthesis of losartan
Yang, Li; et al, Zhongguo Xinyao Zazhi, 2006, 15(22), 1948-1950

Production Method 3

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride
1.2 Reagents: Acetic anhydride
Reference
Three-step process for the preparation of 2-substituted 5-chlorimidazole-4-carbaldehydes
, European Patent Organization, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Ammonium persulfate Catalysts: Ferrous chloride Solvents: Water
1.2 Reagents: Manganese oxide (MnO2) Solvents: Acetone
Reference
Method for preparation of 2-butyl-4-chloro-5-formylimidazole
, Japan, , ,

Production Method 5

Reaction Conditions
1.1 Solvents: Methanol ,  Toluene ,  Water
1.2 Reagents: Phosphorus oxychloride
1.3 Reagents: Water
Reference
Novel Syntheses of 2-Butyl-5-chloro-3H-imidazole-4-carboxaldehyde: A Key Intermediate for the Synthesis of the Angiotensin II Antagonist Losartan
Griffiths, Gareth J.; et al, Journal of Organic Chemistry, 1999, 64(22), 8084-8089

Production Method 6

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  100 °C
Reference
Synthesis, characterization, and in vivo biological evaluation of novel benzimidazoles as potential anticancer agents
Roopashree, Rangaswamy; et al, Asian Journal of Pharmaceutical and Clinical Research, 2014, 7(5), 309-313

Production Method 7

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Methanol ;  12 h, 20 °C
1.2 Reagents: Potassium hydroxide Solvents: Toluene
1.3 Solvents: Methanol ,  Water ;  15 h, 40 °C
1.4 Reagents: Phosphorus oxychloride ;  3 h, 100 °C
Reference
A rapid and efficient synthesis of 2-butyl-5-chloro-3H-imidazole-4-carboxaldehyde
Srinivas, K.; et al, Synthesis, 2004, (4), 506-508

Production Method 8

Reaction Conditions
1.1 Solvents: Methanol ;  overnight, rt
1.2 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ,  Chlorobenzene ;  reflux
Reference
Novel synthesis of 2-butyl-5-chloro-3H-imidazole-4-carbaldehyde: a key intermediate of losartan
Sun, Hai Bo; et al, Chinese Chemical Letters, 2009, 20(3), 269-270

Production Method 9

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol
1.2 Solvents: Toluene
1.3 Reagents: Phosphorus oxychloride
1.4 -
1.5 Reagents: Water
Reference
Novel Syntheses of 2-Butyl-5-chloro-3H-imidazole-4-carboxaldehyde: A Key Intermediate for the Synthesis of the Angiotensin II Antagonist Losartan
Griffiths, Gareth J.; et al, Journal of Organic Chemistry, 1999, 64(22), 8084-8089

Production Method 10

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Toluene ;  10 °C; 10 °C → 100 °C; 100 °C; 2 h, 100 - 105 °C
1.2 30 min, pH 1 - 2, cooled
Reference
Novel syntheses of 2-butyl-5-chloro-1H-imidazole-4-carboxaldehyde
Jiang, Jun-rong; et al, Shandong Huagong, 2013, 42(11), 5-6

Production Method 11

Reaction Conditions
1.1 Reagents: Chlorosuccinimide Catalysts: Sodium bicarbonate Solvents: 2-Methoxyethanol ,  1,4-Dioxane
Reference
Preparation of 2-alkyl-4-halogeno-5-formylimidazoles as intermediates for pharmaceuticals
, Japan, , ,

Production Method 12

Reaction Conditions
Reference
A convenient synthesis of 2-butyl-4(5)-chloro-1H-imidazole-5(4)-carboxaldehyde
Watson, Stephen P., Synthetic Communications, 1992, 22(20), 2971-7

2-Butyl-4-chloro-1H-imidazole-5-carboxaldehyde Raw materials

2-Butyl-4-chloro-1H-imidazole-5-carboxaldehyde Preparation Products

2-Butyl-4-chloro-1H-imidazole-5-carboxaldehyde Suppliers

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:83857-96-9)2-Butyl-4-chloro-5-formylimidazole
Order Number:BY009
Stock Status:in Stock
Quantity:25kg
Purity:99.00%
Pricing Information Last Updated:Monday, 4 March 2024 18:36
Price ($):面议
Email:sales@boyangpharm.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:83857-96-9)2-Butyl-4-chloro-5-formylimidazole
Order Number:sfd9193
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:83857-96-9)2-Butyl-5-chloro-1H-imidazole-4-carboxaldehyde, ≥ 98.0%
Order Number:LE17502;LE3420246
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:16
Price ($):discuss personally
Email:18501500038@163.com

2-Butyl-4-chloro-1H-imidazole-5-carboxaldehyde Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

Additional information on 2-Butyl-4-chloro-1H-imidazole-5-carboxaldehyde

Introduction to 2-Butyl-4-chloro-1H-imidazole-5-carboxaldehyde (CAS No. 83857-96-9) and Its Emerging Applications in Chemical Biology

2-Butyl-4-chloro-1H-imidazole-5-carboxaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 83857-96-9, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile structural features and potential biological activities. This compound belongs to the imidazole family, a class of molecules widely recognized for their involvement in various biological processes and medicinal chemistry applications. The presence of both chloro and aldehyde functional groups in its molecular structure imparts unique reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery.

The imidazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms, which is a common motif in many biologically active compounds. In particular, the 5-carboxaldehyde moiety serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives. The 4-chloro substituent enhances the electrophilicity of the molecule, facilitating nucleophilic additions and cross-coupling reactions, which are fundamental in modern organic synthesis.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic aldehydes as key scaffolds in the development of novel therapeutic agents. Specifically, compounds featuring an imidazole core have been extensively studied for their potential antimicrobial, anti-inflammatory, and anticancer properties. The structural features of 2-butyl-4-chloro-1H-imidazole-5-carboxaldehyde make it an attractive candidate for further exploration in these areas.

In particular, the aldehyde group in this compound can undergo condensation reactions with various nucleophiles, including amines and thiols, to form Schiff bases or thiazolidines, respectively. These derivatives have shown promise in modulating enzyme activity and inhibiting pathogenic growth. For instance, studies have demonstrated that certain imidazole-based Schiff bases exhibit potent antimicrobial properties by interfering with bacterial cell wall synthesis or DNA replication.

The chloro substituent at the 4-position of the imidazole ring not only increases the electrophilicity but also allows for further derivatization via palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura or Heck couplings. These reactions enable the introduction of aryl or vinyl groups at various positions around the imidazole core, expanding the structural diversity of potential derivatives. Such modifications have been exploited in designing molecules with enhanced binding affinity to biological targets.

One of the most compelling aspects of 2-butyl-4-chloro-1H-imidazole-5-carboxaldehyde is its role as a precursor in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop novel inhibitors targeting enzymes involved in cancer progression. For example, imidazole-based aldehydes have been shown to inhibit kinases and phosphodiesterases by forming covalent bonds with critical residues in their active sites. The butyl group at the 2-position adds another layer of structural complexity, influencing both solubility and metabolic stability of derived compounds.

The compound’s utility extends beyond small-molecule drug discovery into materials science and catalysis. The combination of electron-withdrawing groups (chloro and aldehyde) and a relatively electron-rich imidazole core makes it an interesting candidate for designing organocatalysts or ligands for transition-metal catalysis. Recent studies have explored its use as a ligand in asymmetric hydrogenation reactions, where it facilitates high enantioselectivity due to its chiral environment.

From a synthetic perspective, 2-butyl-4-chloro-1H-imidazole-5-carboxaldehyde serves as a versatile building block for constructing more complex heterocycles. For instance, it can be transformed into pyrazoles or triazoles through cyclization reactions, expanding its applicability in drug discovery libraries. These transformations highlight its potential as a scaffold for generating structurally diverse compounds with tailored biological activities.

The growing interest in imidazole derivatives stems from their prevalence in natural products and their well-documented pharmacological properties. Compounds like fluconazole (an antifungal agent) and voriconazole (an antifungal medication) exemplify the therapeutic importance of imidazole scaffolds. The synthesis of new derivatives such as 2-butyl-4-chloro-1H-imidazole-5-carboxaldehyde aims to expand this pharmacopeia by identifying novel bioactive molecules with improved efficacy or reduced side effects.

In conclusion, 2-butyl-4-chloro-1H-imidazole-5-carboxaldehyde (CAS No. 83857-96-9) represents a promising compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features—comprising an imidazole ring functionalized with an aldehyde group and a chloro substituent—make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in academic and industrial chemical research efforts aimed at developing next-generation therapeutics.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
(CAS:83857-96-9)2-Butyl-4-chloro-5-formylimidazole
BY009
Purity:99.00%
Quantity:25kg
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:83857-96-9)2-Butyl-4-chloro-5-formylimidazole
sfd9193
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email